Cas no 1805549-31-8 (Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate)

Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate is a versatile pyridine-based intermediate used in pharmaceutical and agrochemical synthesis. Its key structural features—a bromomethyl group, difluoromethyl substituent, and iodine atom—provide multiple reactive sites for selective functionalization, enabling diverse derivatization pathways. The electron-withdrawing carboxylate ester enhances reactivity in nucleophilic substitution and cross-coupling reactions. The difluoromethyl group contributes to metabolic stability and bioavailability in drug design, while the halogenated positions facilitate further modifications via Suzuki, Sonogashira, or Buchwald-Hartwig couplings. This compound is particularly valuable in the development of fluorinated heterocycles, offering precise control over molecular architecture in medicinal chemistry applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.

Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate structure

1805549-31-8 structure

Product Name:Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate

CAS No:1805549-31-8

MF:C₉H₇BrF₂INO₂

MW:405.962661027908

CID:4895200

Update Time:2025-10-21

Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate
- Inchi： 1S/C9H7BrF2INO2/c1-16-9(15)7-6(13)5(8(11)12)4(2-10)3-14-7/h3,8H,2H2,1H3
- InChI Key： WLHNRKQADNUINB-UHFFFAOYSA-N
- SMILES： IC1C(C(=O)OC)=NC=C(CBr)C=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 258
XLogP3: 2.9
Topological Polar Surface Area: 39.2

Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029020637-250mg	Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate	1805549-31-8	95%	250mg	$1,048.60	2022-04-01
Alichem	A029020637-500mg	Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate	1805549-31-8	95%	500mg	$1,685.00	2022-04-01
Alichem	A029020637-1g	Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate	1805549-31-8	95%	1g	$3,010.80	2022-04-01

Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate Related Literature

1. Distributed research: a new paradigm for undergraduate research and global problem solving†

Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
2. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
3. Exciton manipulation in rippled transition metal dichalcogenides†

Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
4. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
5. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

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Additional information on Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate

Comprehensive Overview of Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate (CAS No. 1805549-31-8)

Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate (CAS No. 1805549-31-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, difluoromethyl, and iodo functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for cross-coupling reactions, nucleophilic substitutions, and fluorination strategies, which are critical in modern drug discovery.

In recent years, the demand for halogenated pyridines like Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate has surged due to their role in developing targeted therapies and precision agriculture. Researchers are increasingly focusing on fluorine-containing compounds due to their enhanced metabolic stability and bioavailability, aligning with trends in AI-driven drug design and sustainable chemistry. This compound’s multifunctional reactivity also positions it as a key player in high-throughput screening and fragment-based drug discovery.

The synthesis of Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate involves meticulous control of reaction conditions to preserve its sensitive functional groups. Advanced techniques such as microwave-assisted synthesis and flow chemistry are often employed to optimize yields and purity. Its CAS No. 1805549-31-8 is frequently searched in chemical databases and patent literature, reflecting its industrial relevance. Questions like "How to handle bromomethyl pyridines safely?" or "Applications of difluoromethyl in agrochemicals" dominate user queries, highlighting its practical significance.

From an environmental perspective, the compound’s iodo and difluoromethyl moieties contribute to its biodegradability profile, a growing concern in green chemistry initiatives. Its use in catalysis and material science further expands its utility beyond traditional domains. As the scientific community prioritizes carbon–halogen bond activation, this pyridine derivative is poised to remain a focal point in cutting-edge research.

In summary, Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate exemplifies the intersection of structural complexity and functional versatility. Its CAS No. 1805549-31-8 serves as a gateway to exploring innovations in medicinal chemistry and sustainable synthesis, addressing both academic curiosity and industrial needs.